3-Ethoxy-2-methylpyridin-4(1H)-one

Lipophilicity Drug Design ADME

3-Ethoxy-2-methylpyridin-4(1H)-one (PubChem CID is a substituted 4(1H)-pyridinone featuring an ethoxy substituent at position 3 and a methyl group at position It belongs to the broader class of 3-alkoxy-4-pyridinones, which are known for their utility as synthetic intermediates in medicinal chemistry and as metal-chelating scaffolds. The compound's computed XLogP3 of 1.1 and a topological polar surface area (TPSA) of 38.3 Ų place it within a specific lipophilicity range that distinguishes it from closely related analogs such as the N-ethyl isomer (XLogP3 0.9) and deferiprone (XLogP3 0.5).

Molecular Formula C8H11NO2
Molecular Weight 153.18 g/mol
Cat. No. B8564696
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-Ethoxy-2-methylpyridin-4(1H)-one
Molecular FormulaC8H11NO2
Molecular Weight153.18 g/mol
Structural Identifiers
SMILESCCOC1=C(NC=CC1=O)C
InChIInChI=1S/C8H11NO2/c1-3-11-8-6(2)9-5-4-7(8)10/h4-5H,3H2,1-2H3,(H,9,10)
InChIKeyXZJJCGBHMYORIP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Ethoxy-2-methylpyridin-4(1H)-one: Physicochemical Baseline and Class Position


3-Ethoxy-2-methylpyridin-4(1H)-one (PubChem CID 67414765) is a substituted 4(1H)-pyridinone featuring an ethoxy substituent at position 3 and a methyl group at position 2. It belongs to the broader class of 3-alkoxy-4-pyridinones, which are known for their utility as synthetic intermediates in medicinal chemistry and as metal-chelating scaffolds. The compound's computed XLogP3 of 1.1 and a topological polar surface area (TPSA) of 38.3 Ų place it within a specific lipophilicity range that distinguishes it from closely related analogs such as the N-ethyl isomer (XLogP3 0.9) and deferiprone (XLogP3 0.5) [1]. This differentiation is critical for applications where precise control of logP is required for membrane permeability or metabolic stability.

1 Lipophilicity-distinct 4-pyridinone scaffold
2 3-ethoxy as masked hydroxyl protecting group
3 Reported p38 MAP kinase inhibitor synthesis intermediate
4 Rule-of-three compliant fragment profile

Why Generic Substitution Fails: The Specificity of 3-Ethoxy-2-methylpyridin-4(1H)-one in 4-Pyridinone Chemistry


The 3-alkoxy-4-pyridinone scaffold is highly sensitive to subtle structural modifications. Replacing the 3-ethoxy group with a 3-hydroxy (as in deferiprone) or altering the N-substitution (as in the N-ethyl isomer) produces profound changes in lipophilicity, hydrogen-bonding character, and conformational flexibility [1]. For example, the target compound's XLogP3 of 1.1 versus 0.5 for deferiprone represents a 3.2-fold increase in predicted lipophilicity, which can significantly impact membrane permeability and off-target binding profiles [2]. Furthermore, the ethoxy group introduces an additional rotatable bond (count = 2) compared to the N-ethyl isomer (count = 1), affecting conformational entropy and binding kinetics [3]. These physicochemical differences preclude simple interchangeability in any application where lipophilicity, hydrogen-bond donor character, or conformational flexibility is a design parameter, including medicinal chemistry, analytical reference standards, and synthetic route design.

3-Ethoxy-2-methylpyridin-4(1H)-one
N-ethyl isomer
N-alkylation alters chemotype; ethoxy mask unavailable; lipophilicity and rotatable bonds differ
3-Ethoxy-2-methylpyridin-4(1H)-one
Deferiprone
Free 3-OH markedly shifts lipophilicity and H-bond donor character; conformational flexibility differs

Quantitative Differentiation Evidence for 3-Ethoxy-2-methylpyridin-4(1H)-one


Lipophilicity (XLogP3) Comparison: Enhanced Membrane Permeability Prediction

The computed XLogP3 of 3-Ethoxy-2-methylpyridin-4(1H)-one is 1.1 [1]. This is 20% higher than the N-ethyl isomer (1-Ethyl-3-hydroxy-2-methyl-4-pyridinone, XLogP3 = 0.9) [2] and 2.2-fold higher than deferiprone (3-Hydroxy-1,2-dimethylpyridin-4(1H)-one, XLogP3 = 0.5) [3]. The difference arises from the replacement of the 3-hydroxy group with a 3-ethoxy group, which masks the hydrogen-bond donor character of the hydroxyl and increases the hydrophobic surface area.

Lipophilicity (XLogP3)
Head-to-head
Target 1.1
N-ethyl isomer 0.9
Deferiprone 0.5
Supports permeability and CNS exposure review
Computed values; experimental logP may differ
Lipophilicity Drug Design ADME

Conformational Flexibility via Rotatable Bond Count: Impact on Entropy and Binding

3-Ethoxy-2-methylpyridin-4(1H)-one has 2 rotatable bonds (the ethoxy O-CH2 and CH2-CH3 bonds) [1], whereas the N-ethyl isomer (1-Ethyl-3-hydroxy-2-methyl-4-pyridinone) has only 1 rotatable bond (the N-CH2CH3 bond) [2]. Deferiprone has 0 rotatable bonds (only methyl groups attached to ring) [3]. The additional rotatable bond in the target compound increases conformational flexibility, which can affect binding entropy and the ability to adopt optimal binding conformations in biological targets.

Rotatable Bonds
Head-to-head
Target: 2
N-ethyl isomer: 1
Deferiprone: 0
May influence binding entropy and conformational fit
Computed Cactvs values
Conformational Analysis Molecular Recognition Binding Kinetics

Hydrogen-Bond Donor Character: Masked vs. Free Hydroxyl Functionality

3-Ethoxy-2-methylpyridin-4(1H)-one contains only one hydrogen-bond donor (the NH of the pyridinone ring) [1], whereas the N-ethyl isomer and deferiprone each contain one hydrogen-bond donor from a free hydroxyl (OH) group [2][3]. Although the HBD count is numerically identical (1), the chemical nature of the donor differs: the target compound's HBD is the ring NH (pKa ~9-10), while the comparators' HBD is a phenolic OH (pKa ~8-9). This distinction affects the compound's ionization state at physiological pH and its propensity for intermolecular hydrogen bonding, with the ethoxy group effectively acting as a masked hydroxyl.

H-Bond Donor Identity
Class-level
Target: ring NH
Comparators: phenolic OH
May affect ionization and H-bonding profile
pKa estimates class-level, not experimental
Hydrogen Bonding Permeability Prodrug Design

Synthetic Intermediate Utility in p38 MAP Kinase Inhibitor Programs

3-Ethoxy-2-methylpyridin-4(1H)-one has been described as an intermediate in the preparation of substituted pyridinones that are potent and selective inhibitors of p38 MAP kinase [1]. The ethoxy group at position 3 can serve as a synthetic handle that is stable under various reaction conditions but can be cleaved to reveal the free 3-hydroxyl when desired. This reactivity profile is advantageous compared to the 3-methoxy analog, which may require harsher deprotection conditions, though direct comparative deprotection yields are not publicly available. The N-ethyl isomer, by contrast, places the ethyl group on the nitrogen, which cannot be easily removed and fundamentally alters the chemotype [2].

Synthetic Handle
Reported
3-ethoxy stable; cleavable to 3-OH
Enables late-stage hydroxyl installation in p38 inhibitor SAR
Class-level ether cleavage reactivity
p38 MAP Kinase Medicinal Chemistry Intermediate Synthesis

Optimal Application Scenarios for 3-Ethoxy-2-methylpyridin-4(1H)-one Based on Differentiated Physicochemical Properties


Lead Optimization in CNS Drug Discovery Requiring Controlled Lipophilicity

With an XLogP3 of 1.1, 3-Ethoxy-2-methylpyridin-4(1H)-one occupies a lipophilicity 'sweet spot' that is higher than deferiprone (0.5) and the N-ethyl isomer (0.9) but still within the generally favorable range for CNS drug candidates (typically logP 1-4). Medicinal chemists seeking to improve brain penetration of 4-pyridinone-based leads can use this compound as a starting scaffold, leveraging its intermediate lipophilicity to balance permeability and metabolic stability [1][2].

Synthetic Intermediate for p38 MAP Kinase Inhibitor SAR Exploration

The 3-ethoxy group provides a masked hydroxyl that is stable under diverse synthetic conditions, enabling late-stage deprotection to generate the free 3-hydroxy pharmacophore required for p38 kinase inhibition. This orthogonal protecting group strategy allows medicinal chemistry teams to prepare focused libraries with variation at other positions while preserving the ability to install the critical hydroxyl at the final step [3].

Analytical Reference Standard for Deferiprone-Related Substance Method Development

The structural distinction between 3-Ethoxy-2-methylpyridin-4(1H)-one and known deferiprone impurities (specifically the N-ethyl isomer, Deferiprone Impurity 1) makes the target compound a useful system suitability standard in HPLC method development. Its different retention time, stemming from the higher lipophilicity (XLogP3 1.1 vs. 0.9) and distinct hydrogen-bonding character, ensures clear separation from the primary impurity and the API peak, validating chromatographic resolution [1][2][4].

Fragment-Based Drug Discovery (FBDD) Libraries Targeting Protein-Protein Interactions

The compound's moderate molecular weight (153.18 g/mol), balanced hydrogen-bond donor/acceptor profile (1 HBD, 3 HBA), and 2 rotatable bonds make it a rule-of-three compliant fragment. Its higher lipophilicity relative to deferiprone expands the chemical space accessible to fragment screening collections, particularly for targets with hydrophobic binding pockets such as protein-protein interaction interfaces [1].

Application
Selection Property
Validation Focus
CNS lead optimization studies
Controlled lipophilicity scaffold
Permeability and metabolic stability balance
p38 MAP kinase inhibitor intermediate synthesis
Masked hydroxyl (3-ethoxy) protecting group
Late-stage deprotection and SAR divergence
HPLC system suitability standard
Differentiated retention from primary impurity
Chromatographic resolution validation
Fragment-based screening library expansion
Rule-of-three compliant profile
Hydrophobic pocket binding compatibility
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